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Compound of Interest

Compound Name: Pentyl 4-hydroxybenzoate

Cat. No.: B030016 Get Quote

Pentyl 4-hydroxybenzoate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentyl 4-hydroxybenzoate, also known as pentylparaben, is an alkyl ester of p-

hydroxybenzoic acid. It belongs to the paraben family, a group of chemicals widely used as

preservatives in cosmetics, pharmaceuticals, and food products due to their antimicrobial

properties. This technical guide provides an in-depth overview of the chemical and physical

properties of Pentyl 4-hydroxybenzoate, along with detailed experimental protocols, and

explores its biological activities and potential mechanisms of action.

Chemical and Physical Properties
Pentyl 4-hydroxybenzoate is a white crystalline solid that is insoluble in water but soluble in

organic solvents like chloroform and methanol.[1] The key chemical and physical properties are

summarized in the tables below.

Table 1: Chemical Identification of Pentyl 4-
hydroxybenzoate
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Property Value

IUPAC Name pentyl 4-hydroxybenzoate

Synonyms
Amylparaben, n-Pentyl p-hydroxybenzoate,

Pentyl paraben

CAS Number 6521-29-5[2]

Molecular Formula C₁₂H₁₆O₃[2]

Molecular Weight 208.25 g/mol [3]

InChI Key ZNSSPLQZSUWFJT-UHFFFAOYSA-N[2]

SMILES CCCCCCOC(=O)C1=CC=C(O)C=C1[3]

Table 2: Physical Properties of Pentyl 4-
hydroxybenzoate

Property Value

Melting Point 36-40 °C[1]

Boiling Point 197-200 °C at 10 mmHg[1]

Solubility
Insoluble in water; Slightly soluble in chloroform

and methanol[1]

Appearance
White to cream or pale brown crystals, powder,

or fused solid[4]

Spectral Data
Mass Spectrometry
The mass spectrum of Pentyl 4-hydroxybenzoate is available through the NIST WebBook,

providing valuable information for its identification.[5]

Infrared (IR) Spectroscopy
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The NIST WebBook also provides the gas-phase infrared spectrum of Pentyl 4-
hydroxybenzoate, which can be used to identify its functional groups.[6]

Experimental Protocols
Synthesis of Pentyl 4-hydroxybenzoate
A general and efficient method for the synthesis of p-hydroxybenzoic acid esters, which can be

adapted for Pentyl 4-hydroxybenzoate, involves the direct esterification of p-hydroxybenzoic

acid with the corresponding alcohol in the presence of an acid catalyst and an azeotropic agent

to remove water.[7]

Materials:

p-Hydroxybenzoic acid

Pentanol (Amyl alcohol)

Concentrated sulfuric acid (catalyst)

Toluene (azeotropic agent)

Procedure:

In a three-necked round-bottom flask equipped with a stirrer, reflux condenser, and a Dean-

Stark apparatus, combine p-hydroxybenzoic acid, an excess of pentanol, and a catalytic

amount of concentrated sulfuric acid in toluene.

Heat the mixture to reflux. The water formed during the reaction will be removed as an

azeotrope with toluene and collected in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete (i.e., no more water is collected), cool the reaction mixture.

Neutralize the excess acid with a mild base, such as sodium bicarbonate solution.

Separate the organic layer and wash it with water.
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Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude Pentyl 4-hydroxybenzoate by recrystallization or column chromatography.

Workflow for the Synthesis of Pentyl 4-hydroxybenzoate

Reactants & Catalyst

Reaction Work-up Purification

p-Hydroxybenzoic Acid

Reflux with Azeotropic Removal of Water

Pentanol

Sulfuric Acid (catalyst)

Toluene (solvent)
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Synthesis Workflow

Antimicrobial Susceptibility Testing
The antimicrobial activity of Pentyl 4-hydroxybenzoate can be evaluated using standard

methods such as broth microdilution or disk diffusion assays, as outlined by the Clinical and

Laboratory Standards Institute (CLSI).[8][9][10]

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination:

Preparation of Stock Solution: Prepare a stock solution of Pentyl 4-hydroxybenzoate in a

suitable solvent (e.g., dimethyl sulfoxide, DMSO) at a high concentration.
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Preparation of Microtiter Plates: Serially dilute the stock solution in a 96-well microtiter plate

containing appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for

fungi).

Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g.,

bacteria or fungi) according to CLSI guidelines.

Inoculation: Inoculate each well of the microtiter plate with the prepared inoculum. Include

positive (microorganism without test compound) and negative (broth only) controls.

Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for

bacteria).

Determination of MIC: The MIC is the lowest concentration of Pentyl 4-hydroxybenzoate
that completely inhibits the visible growth of the microorganism.
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Workflow for Antimicrobial Susceptibility Testing
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Antimicrobial Testing Workflow

Biological Activity and Signaling Pathways
Antimicrobial Mechanism of Action
Parabens, including Pentyl 4-hydroxybenzoate, exert their antimicrobial effects through

multiple mechanisms. The primary mode of action is believed to be the disruption of microbial
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membrane transport processes.[11] Their lipophilic nature allows them to partition into the cell

membrane, altering its fluidity and function. Additionally, parabens have been shown to inhibit

the synthesis of DNA and RNA, as well as key enzymes like ATPases and

phosphotransferases in some bacterial species.[12]

Mitochondrial Effects
Studies on other parabens, such as propylparaben, have indicated that they can induce

mitochondrial dysfunction.[13] This is thought to occur through the induction of the

mitochondrial permeability transition (MPT), leading to mitochondrial swelling, depolarization of

the mitochondrial membrane, and uncoupling of oxidative phosphorylation.[11] This ultimately

results in a depletion of cellular ATP, contributing to cytotoxicity. The potency of this effect

appears to increase with the length of the alkyl chain, suggesting that Pentyl 4-
hydroxybenzoate may have a significant impact on mitochondrial function.[13]
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Proposed Mechanism of Paraben-Induced Mitochondrial Dysfunction
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Potential Estrogenic Signaling Pathway of 4-Hydroxybenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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